Cas no 878059-35-9 (2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide
• CAS No: 878059-35-9
• MF: C₂₅H₂₉N₃O₅S
• MW: 483.579865217209
• CID: 5510218
• Update Time: 2025-07-19

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(3-methoxyphenyl)acetamide
• 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C25H29N3O5S/c1-33-20-10-8-9-19(15-20)26-24(29)18-34(31,32)23-16-28(22-12-5-4-11-21(22)23)17-25(30)27-13-6-2-3-7-14-27/h4-5,8-12,15-16H,2-3,6-7,13-14,17-18H2,1H3,(H,26,29)
• InChI Key： GMLGEPFRAWCFSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CS(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)(=O)=O

Additional information on 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide

Introduction to 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide (CAS No. 878059-35-9)

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide (CAS No. 878059-35-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a member of the indole family and features a unique structural arrangement that includes an azepane ring, a sulfonyl group, and a methoxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide is characterized by its indole core, which is a common scaffold in many biologically active compounds. The presence of the azepane ring and the sulfonyl group adds to its complexity and potential for diverse interactions with biological targets. The methoxyphenyl substituent further enhances its pharmacological properties by influencing its solubility and binding affinity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising candidate for the development of new drugs targeting chronic pain and inflammatory conditions.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an antitumor agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-N-(3-methoxyphenyl)acetamide can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 2-{(1-{2-(azepan-l-yI)-2-oXOethyl}-lH-indol-S-yI)sulfonyl}-N-(3-methOXYPhenYI)acetaMide have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

Clinical trials are currently underway to assess the safety and efficacy of 2-{(1-{2-(azepan-l-yI)-2-oXOethyl}-lH-indol-S-yI)sulfonyl}-N-(3-methOXYPhenYI)acetaMide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 2-{(1-{2-(azepan-l-yI)-2-oXOethyl}-lH-indol-S-yI)sulfonyl}-N-(3-methOXYPhenYI)acetaMide involves several steps, including the formation of the indole core, the introduction of the azepane ring, and the attachment of the sulfonyl and methoxyphenyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, 2-{(1-{2-(azepan-l-yI)-2-oXOethyl}-lH-indol-S-yI)sulfonyl}-N-(3-methOXYPhenYI)acetaMide (CAS No. 878059-35-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.